![molecular formula C19H18N2O2S2 B2976285 N-(4-(4-methoxyphenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide CAS No. 919754-13-5](/img/structure/B2976285.png)
N-(4-(4-methoxyphenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(4-methoxyphenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide, also known as MTA, is a synthetic compound that has been extensively studied in scientific research for its potential therapeutic applications. MTA is a thiazole derivative that has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In
Scientific Research Applications
Antitumor and Cytotoxic Activity
Thiazole derivatives have been extensively studied for their potential in cancer treatment due to their antitumor and cytotoxic properties . The compound , with its thiazole core, could be investigated for its efficacy against various cancer cell lines. Research has shown that certain thiazole derivatives can induce apoptosis in tumor cells, making them a valuable asset in the development of new anticancer drugs .
Antimicrobial Activity
The thiazole ring is a common feature in many antimicrobial agents. This compound could serve as a scaffold for developing new antimicrobial drugs with potentially lower resistance rates. Studies have indicated that thiazole derivatives exhibit significant activity against a range of bacterial strains, which could be beneficial in treating infections where current antibiotics are ineffective .
Anti-Inflammatory Activity
Compounds containing the thiazole moiety have demonstrated anti-inflammatory effects in various studies. This suggests that the compound could be synthesized into drugs that help manage inflammatory conditions such as arthritis or asthma .
Neuroprotective Properties
Thiazoles are known to possess neuroprotective properties, which could be leveraged in the treatment of neurodegenerative diseases. The compound could be part of research aimed at finding treatments for conditions like Alzheimer’s and Parkinson’s disease, where neuroprotection is crucial .
Antidiabetic Activity
Research has suggested that thiazole derivatives can play a role in managing diabetes. The compound could be explored for its potential to act as an insulin sensitizer or to protect pancreatic beta cells, which are responsible for insulin production .
Antioxidant Properties
Antioxidants are vital in protecting the body from oxidative stress, which can lead to various chronic diseases. Thiazole derivatives have shown antioxidant activity, indicating that this compound could contribute to the development of new antioxidant therapies .
properties
IUPAC Name |
N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S2/c1-23-15-7-5-14(6-8-15)17-12-25-19(20-17)21-18(22)11-13-3-9-16(24-2)10-4-13/h3-10,12H,11H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQSUORHDXUBUIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-methoxyphenyl)thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.